Cas no 1426314-85-3 (1-(2,5-difluorobenzenesulfonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine)

• Product Name: 1-(2,5-difluorobenzenesulfonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine
• CAS No: 1426314-85-3
• MF: C₂₁H₂₂F₂N₄O₂S
• MW: 432.486790180206
• CID: 5364580
• Update Time: 2025-06-22

1-(2,5-difluorobenzenesulfonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(2,5-Difluorophenyl)sulfonyl]-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine
• 1-(2,5-difluorobenzenesulfonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine

• Inchi： 1S/C21H22F2N4O2S/c22-18-6-7-19(23)20(16-18)30(28,29)27-14-11-25(12-15-27)10-13-26-9-8-24-21(26)17-4-2-1-3-5-17/h1-9,16H,10-15H2
• InChI Key： UFHGIMBDWZPFHQ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC(F)=CC=C2F)(=O)=O)CCN(CCN2C(C3=CC=CC=C3)=NC=C2)CC1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 607.0±65.0 °C(Predicted)
• pka: 6.61±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2,5-difluorobenzenesulfonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine

Introduction to 1-(2,5-difluorobenzenesulfonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine (CAS No. 1426314-85-3)

The compound 1-(2,5-difluorobenzenesulfonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine, identified by its CAS number 1426314-85-3, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The synergistic combination of a 2,5-difluorobenzenesulfonyl group and a piperazine moiety linked via an ethyl chain substituted with a 2-phenyl-1H-imidazole unit contributes to its unique pharmacological profile.

Recent studies have highlighted the importance of fluorinated aromatic sulfonamides in medicinal chemistry, particularly for their ability to enhance metabolic stability and binding affinity. The presence of the 2,5-difluorobenzenesulfonyl group in this compound is particularly noteworthy, as it has been shown to improve solubility and bioavailability in drug candidates. This feature is crucial for optimizing pharmacokinetic properties, which are essential for effective drug delivery and therapeutic outcomes.

The piperazine core is another key structural element that plays a pivotal role in modulating biological activity. Piperazine derivatives are widely recognized for their versatility in drug design, often serving as scaffolds for compounds targeting neurological and cardiovascular diseases. In this context, the introduction of an ethyl chain terminated with a 2-phenyl-1H-imidazole group further diversifies the pharmacophoric space, enabling interactions with specific biological targets. This structural motif has been implicated in enhancing receptor binding affinity and selectivity.

Current research in the field of medicinal chemistry increasingly emphasizes the development of multi-target directed ligands (MTDLs), which can interact with multiple biological pathways simultaneously. The compound 1-(2,5-difluorobenzenesulfonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine aligns well with this trend, as its design allows for potential interactions with various enzymes and receptors. For instance, the sulfonamide group may engage with protease targets, while the imidazole moiety could modulate ion channel activity or kinase inhibition.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of a fluorinated sulfonyl group and an imidazole-based ethyl chain suggests that it may exhibit properties similar to those of known antipsychotic or antidepressant agents. Preclinical studies have begun to explore the pharmacological effects of such derivatives, revealing promising results in animal models. These findings underscore the importance of further investigating this compound for its therapeutic potential.

The synthesis of 1-(2,5-difluorobenzenesulfonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in achieving the desired structural features. These methods not only enhance yield but also allow for functional group modifications that can fine-tune pharmacological properties.

In addition to its therapeutic applications, this compound has also attracted interest from researchers studying molecular recognition and material science. The presence of both polar and non-polar regions within its structure makes it an attractive candidate for designing supramolecular assemblies or ligands that can selectively bind to specific biomolecules. Such applications could have far-reaching implications beyond traditional drug development, including diagnostics and biocatalysis.

The future direction of research on 1-(2,5-difluorobenzenesulfonyl)-4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazine will likely focus on optimizing its pharmacokinetic profile and exploring new therapeutic indications. By leveraging computational modeling and high-throughput screening techniques, scientists can rapidly identify derivatives with enhanced efficacy and reduced side effects. This approach aligns with the broader goal of precision medicine, where individual patient characteristics are taken into account when designing treatment strategies.

Overall, the compound 1426314-85-3 exemplifies the innovative spirit driving modern medicinal chemistry. Its unique structural features and promising preclinical data position it as a valuable tool for developing next-generation therapeutics. As research continues to uncover new applications and refine synthetic methodologies, compounds like this one will play an increasingly important role in addressing unmet medical needs across various disease areas.